4-[(4-morpholin-4-ylsulfonylphenyl)sulfonylamino]butanoic Acid

• IUPAC Name: 4-[(4-morpholin-4-ylsulfonylphenyl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C14H20N2O7S2/c17-14(18)2-1-7-15-24(19,20)12-3-5-13(6-4-12)25(21,22)16-8-10-23-11-9-16/h3-6,15H,1-2,7-11H2,(H,17,18)
• InChI Key: SVGOVWRQLRIXBV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)NCCCC(=O)O
• Molecular Formula: C14H20N2O7S2
• Molecular Weight: 392.5 g/mol

Description

The compound “4-[(4-morpholin-4-ylsulfonylphenyl)sulfonylamino]butanoic Acid” is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry. The morpholine ring in the structure suggests that it might have some biological activity, as morpholine derivatives are found in a variety of pharmaceuticals.

Scientific Research Applications

Chemistry and Environmental Science Applications

• Sorption to Soil and Environmental Impacts : A study focusing on the sorption of phenoxy herbicides, including compounds structurally related to the queried chemical, revealed significant interactions with soil components. This research suggests the importance of understanding how similar compounds bind to soil and their potential environmental impacts, particularly in the context of herbicide runoff and soil contamination (Werner, Garratt, & Pigott, 2012).

Pharmacological Research

• Antioxidant Activity : The analytical methods for determining the antioxidant activity of compounds, including those structurally similar to the queried chemical, were reviewed, highlighting the significance of antioxidants in medical and pharmaceutical research (Munteanu & Apetrei, 2021).

• Biological and Preclinical Importance : N-sulfonylamino azinones, a class of compounds related to the chemical , have demonstrated a range of biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer properties. These findings emphasize the potential medicinal applications of such compounds (Elgemeie, Azzam, & Elsayed, 2019).

Biochemical Analysis

• Antibody Development for Assay Techniques : The development of antibodies for detecting phenoxyacetic acid herbicides, a group that shares some structural similarities with the compound , underscores the relevance of biochemical techniques in environmental and food safety research (Fránek & Hruška, 2018).

Molecular Biology

• Gene Function Inhibition : Morpholino oligos, containing the morpholine ring as seen in the compound of interest, have been utilized to inhibit gene function in various model organisms, illustrating the utility of such structures in genetic and developmental biology studies (Heasman, 2002).